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PCI 24781 is an HDAC inhibitor that predominantly targets HDAC1 with a Ki value of 7 nM. It inhibits HDAC2, HDAC3/SMRT, HDAC6, HDAC8, and HDAC10 with Ki values of 19, 8.2, 17, 280, and 24 nM, respectively. PCI 24781 can prevent the growth of tumor cells in vitro, inducing apoptosis, as well as in mice harboring HCT116 or DLD-1 colon tumor xenografts.
Abexinostat is an orally bioavailable hydroxamate-based pan-inhibitor of histone deacetylase (HDAC), with potential antineoplastic and radiosensitizing activities. Upon administration, abexinostat inhibits HDAC, resulting in an accumulation of highly acetylated histones, followed by the induction of chromatin remodeling; the selective transcription of tumor suppressor genes; and the tumor suppressor protein-mediated inhibition of tumor cell division and induction of tumor cell apoptosis. In addition, abexinostat de...